2,3-Difluorobenzaldehyde
Overview
Description
2,3-Difluorobenzaldehyde is a chemical compound with the molecular formula C7H4F2O . It is also known by the name Benzaldehyde, 2,3-difluoro- .
Molecular Structure Analysis
The molecular weight of this compound is 142.1029 . The IUPAC Standard InChIKey is WDBAXYQUOZDFOJ-UHFFFAOYSA-N . The structure is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 167.3±0.0 °C at 760 mmHg, and a vapour pressure of 1.7±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 40.4±3.0 kJ/mol and a flash point of 58.3±0.0 °C . The index of refraction is 1.514 .Scientific Research Applications
Organic Synthesis : In organic synthesis, 2,3-Difluorobenzaldehyde has been used in various reactions. For instance, it is involved in the catalyzed reductive etherification of 2-aryloxybenzaldehydes and 2-(arylthio)benzaldehydes to generate novel symmetrical dibenzyl ethers and thioethers (Prajapati et al., 2019). Additionally, this compound has been used in base-catalyzed cyclocondensation reactions (Al-Omar et al., 2010).
Electrochemistry : In the field of electrochemistry, derivatives of this compound, like dihydroxybenzaldehyde films, have been shown to exhibit catalytic activity for NADH oxidation, which is beneficial for biosensor designs (Pariente et al., 1996).
Photochemistry : As an actinometer, 2-Nitrobenzaldehyde, a related compound, has been used for studying both solution and ice photochemistry, demonstrating its utility in environmental photochemical studies (Galbavy et al., 2010).
Spectroscopy and Dynamics : In spectroscopy, the study of this compound vapors has provided insights into the dynamics of excited singlet and triplet states, contributing to a deeper understanding of photophysical processes (Itoh, 2009). Furthermore, research on the rotational isomerism and emission spectra of difluorobenzaldehydes, including this compound, has been conducted to better comprehend their molecular structures and behavior (Itoh et al., 2011).
Safety and Hazards
2,3-Difluorobenzaldehyde is classified as a flammable liquid and vapor. It can cause skin irritation and serious eye irritation, and may cause respiratory irritation . In case of fire, use CO2, dry chemical, or foam for extinction . It should be stored in a well-ventilated place and kept tightly closed .
Mechanism of Action
. . The primary targets of this compound are not well-defined due to its broad use in various chemical reactions.
Mode of Action
The mode of action of 2,3-Difluorobenzaldehyde is largely dependent on the specific reaction it is involved in. For instance, it has been used in the synthesis of aminophosphine . In this context, the compound likely interacts with other reactants to form new bonds, leading to the formation of the desired product.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its reactivity can be affected by factors such as temperature, pH, and the presence of other reactants or catalysts. Its stability may also be influenced by storage conditions, such as temperature and exposure to light or air .
properties
IUPAC Name |
2,3-difluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O/c8-6-3-1-2-5(4-10)7(6)9/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDBAXYQUOZDFOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90181059 |
Source
|
| Record name | 2,3-Difluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90181059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2646-91-5 |
Source
|
| Record name | 2,3-Difluorobenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2646-91-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Difluorobenzaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002646915 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3-Difluorobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90181059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,3-Difluorobenzaldehyde in the synthesis of aminophosphines?
A1: In the first study [], this compound serves as a starting material for the synthesis of a specific aminophosphine (1d). The synthesis involves a multi-step process where this compound is first converted into its corresponding dimethylhydrazone. This intermediate then undergoes further reactions to ultimately yield the desired aminophosphine. This highlights the versatility of this compound as a building block in organic synthesis.
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